Cas no 1806371-78-7 (2-Ethyl-6-(methylthio)benzo[d]oxazole)

• Product Name: 2-Ethyl-6-(methylthio)benzo[d]oxazole
• CAS No: 1806371-78-7
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 4818282
• Update Time: 2025-06-14

2-Ethyl-6-(methylthio)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-6-(methylthio)benzo[d]oxazole

• Inchi： 1S/C10H11NOS/c1-3-10-11-8-5-4-7(13-2)6-9(8)12-10/h4-6H,3H2,1-2H3
• InChI Key： UPTBTNHYUMMGHP-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC2=C(C=1)OC(CC)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 3.1
• Topological Polar Surface Area: 51.3

Additional information on 2-Ethyl-6-(methylthio)benzo[d]oxazole

Comprehensive Overview of 2-Ethyl-6-(methylthio)benzo[d]oxazole (CAS No. 1806371-78-7): Properties, Applications, and Industry Insights

The chemical compound 2-Ethyl-6-(methylthio)benzo[d]oxazole (CAS No. 1806371-78-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique benzo[d]oxazole core structure, this compound serves as a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₀H₁₁NOS, highlights the presence of a methylthio group and an ethyl substituent, which contribute to its distinct physicochemical properties.

In recent years, the demand for heterocyclic compounds like 2-Ethyl-6-(methylthio)benzo[d]oxazole has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance. The compound’s lipophilic nature and electron-rich aromatic system make it a candidate for optimizing drug bioavailability, a hot topic in medicinal chemistry forums.

From an industrial perspective, CAS 1806371-78-7 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring catalytic methods to reduce waste during its production, responding to the growing emphasis on environmentally friendly processes. Analytical techniques such as HPLC and LC-MS are critical for quality control, ensuring compliance with stringent regulatory standards like ICH guidelines.

The compound’s structure-activity relationship (SAR) has also been a focal point in academic studies. Computational tools like molecular docking and QSAR modeling are frequently employed to predict its interactions with biological targets. This aligns with the rising trend of AI-driven drug design, where researchers leverage machine learning to accelerate the discovery of novel therapeutics.

In agrochemical applications, 2-Ethyl-6-(methylthio)benzo[d]oxazole derivatives have shown promise as plant growth regulators. With the increasing need for high-yield crops to address food security challenges, this compound’s role in enhancing agricultural productivity cannot be overlooked. Its low toxicity profile further supports its adoption in sustainable farming practices.

For suppliers and distributors, understanding the market trends for CAS 1806371-78-7 is essential. The compound’s pricing is influenced by factors such as raw material availability and patent landscapes. Recent breakthroughs in flow chemistry have also impacted its commercial viability, offering cost-effective scaling options for large-scale production.

In summary, 2-Ethyl-6-(methylthio)benzo[d]oxazole represents a compelling case study at the intersection of chemistry and innovation. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—underscore its relevance in addressing contemporary scientific and industrial challenges. As research continues to unveil new potentials, this compound is poised to remain a key player in advanced material sciences.